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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027

AN-HPLC-001
Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the quantitative analysis of the
active ingredients in Agrimycin 100 formulation, oxytetracycline and streptomycin, using High-
Performance Liquid Chromatography (HPLC). The method is demonstrated to be simple,
accurate, and robust for the simultaneous determination of both compounds.

Introduction

Agrimycin 100 is an agricultural antibiotic formulation containing oxytetracycline and
streptomycin.[1][2] Oxytetracycline belongs to the tetracycline class of antibiotics, while
streptomycin is an aminoglycoside antibiotic.[1][3] The combination of these two active
ingredients provides a broad spectrum of activity against various bacterial plant pathogens.[1]
Accurate and reliable analytical methods are crucial for the quality control of Agrimycin 100
formulations, ensuring the correct dosage and efficacy. High-Performance Liquid
Chromatography (HPLC) is a powerful technique for the separation and quantification of active
pharmaceutical ingredients (APIs) in various formulations. This application note outlines a
validated HPLC method for the simultaneous analysis of oxytetracycline and streptomycin in
Agrimycin 100.
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Experimental

e Agrimycin 100 formulation sample

o Oxytetracycline hydrochloride reference standard (analytical grade)
o Streptomycin sulfate reference standard (analytical grade)

e Acetonitrile (HPLC grade)

¢ Methanol (HPLC grade)

o Potassium dihydrogen phosphate (analytical grade)

o Orthophosphoric acid (analytical grade)

e Deionized water (18.2 MQ-cm)

¢ 0.45 pm syringe filters

A standard HPLC system equipped with the following components was used:

Quaternary or Binary Pump

Autosampler

Column Oven

UV-Vis or Photodiode Array (PDA) Detector

A reversed-phase HPLC method was developed for the simultaneous determination of
oxytetracycline and streptomycin. The optimized chromatographic conditions are summarized
in Table 1.

Table 1: HPLC Chromatographic Conditions
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Parameter Condition

C18 reverse-phase column (e.g., 250 mm x 4.6

Column _ _
mm, 5 um particle size)
0.025 M Potassium dihydrogen phosphate
Mobile Phase A buffer, pH adjusted to 3.0 with orthophosphoric
acid
Mobile Phase B Acetonitrile
5% B to 60% B over 10 minutes, then hold at
Gradient Elution 60% B for 2 minutes, followed by a return to
initial conditions and equilibration for 3 minutes.
Flow Rate 1.0 mL/min
Column Temperature 35°C
260 nm for Oxytetracycline and 210 nm for
Detection Wavelength Streptomycin (using a PDA detector is
recommended for simultaneous monitoring)
Injection Volume 20 pL
Protocols

o Oxytetracycline Stock Solution (1000 pg/mL): Accurately weigh about 25 mg of
oxytetracycline hydrochloride reference standard and transfer it to a 25 mL volumetric flask.
Dissolve in and dilute to volume with methanol.

e Streptomycin Stock Solution (1000 pug/mL): Accurately weigh about 25 mg of streptomycin
sulfate reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute
to volume with deionized water.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solutions with the mobile phase to obtain concentrations ranging from 1 pg/mL to 100
pg/mL for both analytes.
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e Accurately weigh a portion of the Agrimycin 100 formulation powder equivalent to
approximately 10 mg of the combined active ingredients.

» Transfer the weighed powder to a 50 mL volumetric flask.

e Add approximately 30 mL of a diluent (50:50 v/v methanol:water) and sonicate for 15
minutes to ensure complete dissolution of the active ingredients.

 Allow the solution to cool to room temperature and then dilute to the mark with the diluent.
« Filter the solution through a 0.45 pm syringe filter into an HPLC vial before injection.

Results and Discussion

The developed HPLC method provides good separation and resolution of oxytetracycline and
streptomycin. A representative chromatogram is shown in Figure 1 (hypothetical).

Table 2: System Suitability Parameters

. . Acceptance
Parameter Oxytetracycline Streptomycin L
Criteria
Retention Time (min) ~6.8 ~3.2
Tailing Factor (T) 1.1 1.3 T<20
Theoretical Plates (N) > 5000 > 3000 N > 2000

The method was validated for linearity, precision, and accuracy. The calibration curves for both
oxytetracycline and streptomycin showed excellent linearity over the concentration range of 1-
100 pg/mL with a correlation coefficient (r2) > 0.999. The precision of the method was evaluated
by performing six replicate injections of a standard solution, and the relative standard deviation
(RSD) for the peak areas was found to be less than 2%. The accuracy of the method was
determined by a recovery study, with recoveries for both analytes in the range of 98-102%.

Experimental Workflow
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The overall experimental workflow for the HPLC analysis of Agrimycin 100 is depicted in the
following diagram.

Caption: Experimental workflow for HPLC analysis of Agrimycin 100.

Conclusion

The described HPLC method is suitable for the routine quality control analysis of Agrimycin
100 formulation. The method is specific, linear, precise, and accurate for the simultaneous
determination of oxytetracycline and streptomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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